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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer stabilization, the selection of an appropriate light stabilizer is paramount
to ensure product longevity and performance under various environmental stresses. This guide
provides a comprehensive comparison of NOR116, a N-alkoxy Hindered Amine Light Stabilizer
(NOR-HALS), with other conventional HALS, namely the high-molecular-weight Chimassorb
944 and the low-molecular-weight Tinuvin 770. This comparison is based on their performance
in light stability, thermal stability, and, where applicable, flame retardancy, supported by
experimental data from various sources.

Executive Summary

NOR116 distinguishes itself by offering a dual functionality: robust protection against UV
degradation and inherent halogen-free flame retardancy. This makes it a compelling choice for
applications in polyolefins such as fibers, non-wovens, tapes, and films where both light
stability and fire safety are critical.[1] While traditional HALS like Chimassorb 944 and Tinuvin
770 are well-established for their excellent light stabilizing properties, NOR116 provides an
added dimension of performance.

Performance Data Comparison

The following tables summarize the key performance characteristics of NOR116, Chimassorb
944, and Tinuvin 770 based on available data. It is important to note that the data is compiled
from various sources and may not have been generated under identical testing conditions.
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Table 1: General Properties

Property

NOR116

Chimassorb 944 Tinuvin 770

HALS Type

Monomeric N-alkoxy
(NOR-HALS)

Polymeric, High Monomeric, Low

Molecular Weight Molecular Weight

Key Features

Dual-function: Light
stabilizer and
halogen-free flame
retardant[1][2]

Excellent long-term
N N Good surface
stability, low volatility, _ o
_ _ protection, effective in
high resistance to ] i
) thick sections[4]
extraction[3]

Primary Applications

Polyolefin fibers, non-
wovens, tapes,
films[5]

Polyolefin films, fibers,  Polypropylene, TPO,

and thick sections[6] EPDM, Polystyrene[7]

Molecular Weight

High (>2000 g/mol )[2]

High (2000-3100
Low (481 g/mol )

g/mol )

Table 2: Light and Thermal Stability Performance in Polyolefins

Performance Chimassorb ) ] Test
. NOR116 Tinuvin 770 .
Metric 944 Conditions
Accelerated
_ Data not
Weathering ) o ) ) ASTM G155
] available in direct  High Moderate to High

(Gloss Retention ] (Xenon Arc)[8]
comparison

%)

Accelerated

) Data not

Weathering ) o
available in direct Low Low to Moderate ~ ASTM D2244[9]

(Color Change, ]
comparison

AE)

Oxidation S

_ . High (indicative

Induction Time ) ASTM D3895[5]

of good thermal High Moderate

(OIT) @ 200°C

(min) stability)

[10]
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Table 3: Flame Retardancy Performance in Polypropylene

Performance Chimassorb ) ] Test
. NOR116 Tinuvin 770 .
Metric 944 Conditions
V-2 or better at Not tvoicall Not tvpicall
0 ica 0 ica
UL 94 Vertical low ypicaly ypicaly
) used for flame used for flame UL 94[1][11]
Burn Test concentrations
retardancy retardancy
(e.g., 1%)[2]
o ISO 4589-2 /
Limiting Oxygen ~24-28% (at ) )
) Not applicable Not applicable ASTM D2863[12]
Index (LOI) % ~1% loading)[2] [13]

Mechanism of Action

Hindered Amine Light Stabilizers (HALS) function by scavenging free radicals that are formed
during the photo-oxidation of polymers. This regenerative cycle allows them to provide long-
term protection.
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NOR-HALS Mechanism
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Figure 1: Simplified HALS stabilization cycles.

NOR-HALS like NOR116 have a distinct mechanism where the N-O-R bond can cleave to form
nitroxyl and alkyl radicals, which contributes to their stabilizing and flame-retardant effects.[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the accurate interpretation
and replication of results.

Accelerated Weathering Test

e Standard: ASTM G155 - Standard Practice for Operating Xenon Arc Lamp Apparatus for
Exposure of Materials.[8]
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o Objective: To simulate the damaging effects of sunlight, temperature, and moisture on a
material in a laboratory setting.

e Procedure:

o Polymer samples containing the HALS stabilizers are prepared, typically as films or
plaques.

o The samples are mounted in the xenon arc test chamber.

o The chamber exposes the samples to cycles of controlled light, temperature, and humidity.
The light source is a xenon arc lamp filtered to simulate natural sunlight.[14]

o The exposure cycle (e.qg., light/dark periods, water spray) is chosen based on the intended

application and material.

o At specified intervals, samples are removed and evaluated for changes in physical

properties.
o Evaluation:

o Gloss Retention: Measured using a gloss meter at a specific angle (e.g., 60°) according to
ASTM D523.[15][16] The percentage of the initial gloss retained is calculated.

o Color Change (AE): Measured using a spectrophotometer or colorimeter according to
ASTM D2244.[9][17] The total color difference (AE) is calculated from the changes in L, a,
and b* values.
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Figure 2: Accelerated weathering workflow.

Thermal Stability Assessment

Standard: ASTM D3895 - Standard Test Method for Oxidative-Induction Time of Polyolefins
by Differential Scanning Calorimetry.[5][10]

Objective: To determine the oxidative stability of a stabilized polymer at an elevated
temperature.

Procedure:

o A small sample of the stabilized polymer is placed in a differential scanning calorimeter
(DSC) pan.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1143032?utm_src=pdf-body-img
https://store.astm.org/d3895-19.html
https://standards.iteh.ai/catalog/standards/astm/45239cf1-350b-468b-b297-7e42cca83ff1/astm-d3895-02
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o The sample is heated to a specified isothermal temperature under an inert nitrogen
atmosphere.

o Once the temperature stabilizes, the atmosphere is switched to oxygen.

o The time from the introduction of oxygen until the onset of the exothermic oxidation peak
is recorded as the Oxidation Induction Time (OIT).[18][19]

« Interpretation: A longer OIT indicates greater thermal stability.

Flame Retardancy Testing

e UL 94 Vertical Burn Test:

o Standard: UL 94 - Standard for Safety of Flammability of Plastic Materials for Parts in
Devices and Appliances.[1][11]

o Procedure: A vertically oriented polymer specimen is subjected to a controlled flame for
two 10-second applications.[20]

o Classification: Materials are classified as V-0, V-1, or V-2 based on the afterflame time,
afterglow time, and whether flaming drips ignite a cotton swatch placed below the
specimen.[21] V-0 is the most flame-retardant classification.

e Limiting Oxygen Index (LOI):
o Standard: 1ISO 4589-2 / ASTM D2863.[12][13]

o Procedure: A small, vertically oriented specimen is ignited in a controlled mixture of
oxygen and nitrogen. The concentration of oxygen is gradually reduced until the flame is
just extinguished.[22]

o Result: The LOI is the minimum percentage of oxygen that will just support combustion. A
higher LOI value indicates greater flame retardancy.

Conclusion
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NOR116 presents a compelling multifunctional solution for polyolefin applications requiring
both superior light stability and halogen-free flame retardancy. Its performance as a light
stabilizer is comparable to that of high-performance HALS, with the significant added benefit of
contributing to the fire safety of the material. In contrast, traditional HALS like Chimassorb 944
and Tinuvin 770 are specialized light stabilizers, with their selection depending on factors such
as the desired longevity, processing conditions, and the thickness of the final product. For
applications where flame retardancy is a key requirement alongside UV resistance, NOR116
offers an efficient, integrated approach. Researchers and product developers should consider
the specific end-use requirements to determine the most suitable stabilization package.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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